Cas no 2000011-55-0 (1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride
• CAS No: 2000011-55-0
• MF: C₈H₁₅ClO₄S
• MW: 242.720300912857
• CID: 6268552
• PubChem ID: 165952247
• Update Time: 2025-06-12

1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride
• 2000011-55-0
• EN300-1143355
• 1-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H15ClO4S/c1-7(5-10,6-11)4-8(2-3-8)14(9,12)13/h10-11H,2-6H2,1H3
• InChI Key： GLOAWPSQEMVZTE-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)(CO)CO)CC1)(=O)=O

Computed Properties

• Exact Mass: 242.0379578g/mol
• Monoisotopic Mass: 242.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83Ų

Additional information on 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride

Introduction to 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl Chloride (CAS No. 2000011-55-0)

1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 2000011-55-0, is a derivative of cyclopropane, a structural motif known for its unique biological activity and synthetic utility. The presence of both hydroxyl and sulfonyl chloride functional groups in its molecular structure makes it a versatile intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride moiety is particularly noteworthy as it serves as a key reagent in the introduction of sulfonamide functionalities into organic molecules. Sulfonamides are a class of compounds that have been widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The reactivity of the sulfonyl chloride group allows for facile coupling with amines, generating sulfonamides through nucleophilic substitution reactions. This property makes 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their intriguing biological effects. Cyclopropanes are known to disrupt enzyme active sites and cell membranes, leading to potent inhibitory effects on various biological targets. The specific substitution pattern in 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride enhances its potential as a pharmacophore, making it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity by interfering with key metabolic pathways. This has opened up new avenues for treating diseases such as cancer, where precise modulation of enzyme function is crucial.

The hydroxyl and hydroxymethyl groups in the molecule contribute to its solubility and reactivity, making it amenable to further functionalization. These functional groups can participate in various chemical transformations, including etherification, esterification, and oxidation reactions. This flexibility allows chemists to tailor the compound's properties for specific applications, such as prodrug development or targeted drug delivery systems.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride in drug discovery. Techniques such as transition metal-catalyzed cross-coupling reactions and enzymatic biocatalysis have been employed to construct complex molecular architectures from this intermediate. These methods have enabled the rapid synthesis of structurally diverse libraries of compounds, which can be screened for biological activity.

The compound's utility extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. For example, its ability to undergo polymerization reactions makes it a potential precursor for novel polymeric materials with unique properties. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of herbicides and pesticides, offering new solutions for crop protection.

The synthesis of 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include sulfonylation reactions followed by functional group modifications to introduce the desired substituents. Advances in catalytic systems and green chemistry principles have facilitated more efficient and environmentally benign synthetic routes.

In conclusion, 1-3-hydroxy-2-(hydroxymethyl)-2-methylpropylcyclopropane-1-sulfonyl chloride (CAS No. 2000011-55-0) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.